Cas no 2639463-07-1 (1-(benzyloxy)carbonyl-3-(propan-2-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-3-(propan-2-yl)piperidine-4-carboxylic acid
• CAS No: 2639463-07-1
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5642849
• PubChem ID: 165898010
• Update Time: 2025-05-20

1-(benzyloxy)carbonyl-3-(propan-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-3-(propan-2-yl)piperidine-4-carboxylic acid
• EN300-27783519
• 2639463-07-1
• 1-(benzyloxy)carbonyl-3-(propan-2-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C17H23NO4/c1-12(2)15-10-18(9-8-14(15)16(19)20)17(21)22-11-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11H2,1-2H3,(H,19,20)
• InChI Key： TWCSBEVUXIDQEI-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(=O)OCC2C=CC=CC=2)CC1C(C)C)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-3-(propan-2-yl)piperidine-4-carboxylic acid

Compound CAS No 2639463-07-1: 1-(Benzyloxy)Carbonyl-3-(Propan-2-yl)Piperidine-4-Carboxylic Acid

The compound with CAS number 2639463-07-1, known as 1-(benzyloxy)carbonyl-3-(propan-2-yl)piperidine-4-carboxylic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a piperidine ring substituted with a benzyloxy carbonyl group at position 1 and a propan-2-yl group at position 3, along with a carboxylic acid group at position 4. These substituents contribute to its versatile reactivity and functionality.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The presence of the benzyloxy carbonyl group in this compound introduces steric hindrance and electronic effects, which can influence its interaction with biological targets. Additionally, the propan-2-yl group at position 3 enhances the hydrophobicity of the molecule, potentially improving its membrane permeability and bioavailability. The carboxylic acid group at position 4 provides an acidic site that can participate in hydrogen bonding, further modulating the molecule's chemical reactivity and biological activity.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its structure allows for further functionalization through various chemical transformations, such as esterification, amidation, or alkylation. These reactions can lead to the creation of novel compounds with enhanced pharmacokinetic properties or improved bioactivity. For instance, researchers have explored the use of similar piperidine derivatives in the development of inhibitors for enzyme targets involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 1-(benzyloxy)carbonyl-3-(propan-2-yl)piperidine-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the piperidine ring through ring-closing reactions, followed by selective substitution to introduce the desired substituents. The use of protecting groups, such as the benzyloxy carbonyl group, is crucial during these steps to ensure regioselectivity and control over stereochemistry.

In terms of physical properties, this compound exhibits a melting point range consistent with its molecular weight and functional groups. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for confirming the purity and structure of the compound during synthesis and characterization.

From an environmental perspective, understanding the degradation pathways of this compound is critical for assessing its ecological impact. Recent research has focused on enzymatic degradation mechanisms involving microbial communities, which could provide insights into bioremediation strategies for similar compounds. Additionally, computational modeling techniques have been employed to predict the environmental fate of this compound, including its potential bioaccumulation in aquatic systems.

In conclusion, 1-(benzyloxy)carbonyl-3-(propan-2-yl)piperidine-4-carboxylic acid represents a valuable addition to the arsenal of organic compounds available for chemical research and development. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a promising candidate for future innovations in drug discovery and materials science.